2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde

• Molecular Formula: C10H6BrClN2O
• Molecular Weight: 285.52 g/mol
• IUPAC Name: 2-(3-bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde
• InChI: InChI=1S/C10H6BrClN2O/c11-8-3-6(1-2-9(8)12)10-13-4-7(5-15)14-10/h1-5H,(H,13,14)
• InChI Key: INJZWWOFWOREFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=C(N2)C=O)Br)Cl

Description

2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde is an organic compound that belongs to the class of imidazole derivatives This compound is characterized by the presence of a bromo and chloro substituent on the phenyl ring, which is attached to an imidazole ring with a carbaldehyde group at the 5-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with 3-bromo-4-chloroaniline and glyoxal.

Formation of Imidazole Ring: The 3-bromo-4-chloroaniline reacts with glyoxal under acidic conditions to form the imidazole ring.

Introduction of Carbaldehyde Group: The resulting intermediate is then subjected to formylation to introduce the carbaldehyde group at the 5-position of the imidazole ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde undergoes various types of chemical reactions, including:

Substitution Reactions: The bromo and chloro substituents on the phenyl ring can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The carbaldehyde group can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Cyclization Reactions: The imidazole ring can participate in cyclization reactions to form more complex heterocyclic compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Major Products

Substitution Products: Various substituted imidazole derivatives.

Oxidation Products: Carboxylic acids.

Reduction Products: Alcohols.

Scientific Research Applications

2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in biological processes.

Pathways: It may modulate signaling pathways related to cell growth, apoptosis, or immune response.

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-4-chlorophenol
• 2-(3-Bromo-4-chlorophenyl)acetic acid
• 2-(3-Bromo-4-chlorophenyl)acetonitrile

Uniqueness

2-(3-Bromo-4-chlorophenyl)-1H-imidazole-5-carbaldehyde is unique due to the presence of both bromo and chloro substituents on the phenyl ring, combined with the imidazole ring and carbaldehyde group. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.